3-(Tert-butoxycarbonyl)phenylboronic acid
Overview
Description
“3-(Tert-butoxycarbonyl)phenylboronic acid” is a chemical compound with the empirical formula C11H15BO4 . It is a solid substance at 20°C . It is also known as “3-(tert-Butoxycarbonyl)benzeneboronic Acid” and contains varying amounts of anhydride .
Molecular Structure Analysis
The molecular weight of “3-(Tert-butoxycarbonyl)phenylboronic acid” is 222.05 . Its linear formula is C6H4OCOOC(CH3)3C2BO2(CH3)4 .
Physical And Chemical Properties Analysis
“3-(Tert-butoxycarbonyl)phenylboronic acid” is a solid at 20°C . It has a melting point of 102°C . It is soluble in methanol .
Scientific Research Applications
3-(Tert-butoxycarbonyl)phenylboronic acid: A Comprehensive Analysis:
Synthesis of Tetracycline Derivatives
This compound serves as a cross-coupling building block in the synthesis of tetracycline derivatives, which are a class of antibiotics used to treat a variety of bacterial infections .
Drug Delivery Systems
Phenylboronic acid derivatives, including 3-(Tert-butoxycarbonyl)phenylboronic acid, have been utilized in the development of drug delivery systems. These systems can respond to specific stimuli such as reactive oxygen species (ROS) for targeted therapy .
Diagnostic Applications
The unique chemistry of phenylboronic acids has been exploited for diagnostic purposes, particularly in the detection and interaction with sialic acid, which is significant in various biological processes .
Chemical Properties and Classification
The compound’s structure and chemical properties are well-documented, which aids in its classification and potential use in various chemical reactions .
Safety and Toxicity Information
Understanding the safety and toxicity of this compound is crucial for its handling and application in research settings .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
3-(Tert-butoxycarbonyl)phenylboronic acid is primarily used as a building block in the synthesis of various organic compounds . .
Mode of Action
The compound is known to participate in Suzuki-Miyaura cross-coupling reactions , which are widely used in organic synthesis for the formation of carbon-carbon bonds . In these reactions, the boronic acid moiety of the compound interacts with a halide or pseudohalide compound in the presence of a palladium catalyst, leading to the formation of a new carbon-carbon bond .
Biochemical Pathways
The compound’s role in suzuki-miyaura cross-coupling reactions suggests that it may be involved in the synthesis of various bioactive compounds .
Pharmacokinetics
It’s worth noting that boronic acids, in general, are known to be susceptible to hydrolysis, particularly at physiological ph . This could potentially affect the bioavailability of the compound.
Result of Action
The primary result of the action of 3-(Tert-butoxycarbonyl)phenylboronic acid is the formation of new carbon-carbon bonds via Suzuki-Miyaura cross-coupling reactions . This can lead to the synthesis of a wide range of organic compounds, including bioactive molecules.
Action Environment
The action of 3-(Tert-butoxycarbonyl)phenylboronic acid is influenced by various environmental factors. For instance, the pH of the environment can significantly affect the rate of hydrolysis of the compound . Additionally, the presence of a suitable palladium catalyst is necessary for the compound to participate in Suzuki-Miyaura cross-coupling reactions .
properties
IUPAC Name |
[3-[(2-methylpropan-2-yl)oxycarbonyl]phenyl]boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15BO4/c1-11(2,3)16-10(13)8-5-4-6-9(7-8)12(14)15/h4-7,14-15H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVJDVHCPCSZDSR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CC=C1)C(=O)OC(C)(C)C)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40378351 |
Source
|
| Record name | [3-(tert-Butoxycarbonyl)phenyl]boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40378351 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Tert-butoxycarbonyl)phenylboronic acid | |
CAS RN |
220210-56-0 |
Source
|
| Record name | 1-(1,1-Dimethylethyl) 3-boronobenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=220210-56-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | [3-(tert-Butoxycarbonyl)phenyl]boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40378351 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | {3-[(tert-butoxy)carbonyl]phenyl}boronic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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